2-[(4,5-Dimethyl-1,3-oxazol-2-yl)sulfanyl]-1-(4-fluorophenyl)ethanone

• Molecular Formula: C13H12FNO2S
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C13H12FNO2S/c1-8-9(2)17-13(15-8)18-7-12(16)10-3-5-11(14)6-4-10/h3-6H,7H2,1-2H3
• InChI Key: XLXYQIBCVJFJNR-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=N1)SCC(=O)C2=CC=C(C=C2)F)C

Description

2-[(4,5-Dimethyl-1,3-oxazol-2-yl)sulfanyl]-1-(4-fluorophenyl)ethanone is a chemical compound that has recently gained attention in scientific research due to its potential as a therapeutic agent. This compound is also known as DMFOE and belongs to the class of oxazole derivatives. DMFOE has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

DMFOE exerts its anti-inflammatory effects by inhibiting the activity of COX-2. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. By inhibiting the activity of COX-2, DMFOE reduces the production of prostaglandins, thereby reducing inflammation. DMFOE has also been shown to inhibit the production of nitric oxide, which is another mediator of inflammation.
Biochemical and Physiological Effects:
DMFOE has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to reduce the production of prostaglandins and nitric oxide, which are mediators of inflammation. DMFOE has been investigated for its potential use in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

DMFOE has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in animal models. However, DMFOE has some limitations as well. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on DMFOE. One area of research could focus on determining the safety and efficacy of DMFOE in humans. Another area of research could focus on investigating the potential use of DMFOE in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. Additionally, more research is needed to determine the mechanism of action of DMFOE and to identify any potential side effects. Overall, DMFOE shows promise as a therapeutic agent, and further research is needed to fully understand its potential.

Synthesis Methods

DMFOE can be synthesized using various methods, including the reaction of 4,5-dimethyl-2-mercapto-1,3-oxazole with 4-fluorophenylacetyl chloride in the presence of a base such as triethylamine. The reaction takes place in a solvent such as dichloromethane and is followed by purification using column chromatography. Another method involves the reaction of 4,5-dimethyl-2-mercapto-1,3-oxazole with 4-fluorobenzaldehyde in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as acetonitrile and is followed by purification using recrystallization.

Scientific Research Applications

DMFOE has shown potential as a therapeutic agent in various scientific studies. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. DMFOE has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. DMFOE has been investigated for its potential use in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease.